Cas no 54541-19-4 (1,2-Propanediol,1-propanoate)

• Product Name: 1,2-Propanediol,1-propanoate
• CAS No: 54541-19-4
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 376216
• PubChem ID: 117252
• Update Time: 2025-04-19

1,2-Propanediol,1-propanoate Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1-propanoate
• 2-Hydroxypropyl propionate
• Propane-1,2-diol, monopropionate
• NS00050412
• EINECS 247-039-1
• 2-Hydroxypropyl propanoatato
• DTXSID80948390
• EINECS 259-208-7
• 25496-75-7
• SCHEMBL444679
• 54541-19-4
• propane-1,2-diol,monopropionate

• Inchi： 1S/C6H12O3/c1-3-6(8)9-4-5(2)7/h5,7H,3-4H2,1-2H3
• InChI Key： AAMWEWAFFUFOJV-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)CC(C)O

Computed Properties

• Exact Mass: 132.07866
• Monoisotopic Mass: 132.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 90.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.3

Experimental Properties

• PSA: 46.53